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Compound of Interest

Compound Name: Nonadecanophenone

CAS No.: 103044-68-4

Cat. No.: B020716

Get Quote

Prepared by a Senior Application Scientist

This document provides essential safety protocols and logistical guidance for the handling and

disposal of Nonadecanophenone. As a compound with limited publicly available, substance-

specific safety data, we will proceed under the precautionary principle. This guide is structured

to empower researchers, scientists, and drug development professionals with a robust

framework for safe laboratory operations, grounded in established chemical safety standards.

Hazard Analysis: Operating with the Precautionary
Principle
A thorough review of established safety databases reveals a lack of a comprehensive Safety

Data Sheet (SDS) specifically for Nonadecanophenone (CAS No: 103044-68-4). In such

situations, best laboratory practice dictates treating the substance as potentially hazardous

until empirical data proves otherwise. The physical properties available indicate it is a white

solid with a melting point of 65°C[1].
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While direct hazard information is unavailable, analysis of structurally related compounds can

suggest potential, though unconfirmed, risks. For instance, some long-chain aliphatic

hydrocarbons carry an aspiration toxicity warning[2], and certain long-chain carboxylic acids

are known to be irritants[3]. Therefore, our operational plan is built on a conservative

assessment that mitigates risks such as skin or eye irritation, inhalation of airborne particulates,

and accidental ingestion.

Table 1: Known Physical Properties of Nonadecanophenone

Property Value Source

CAS Number 103044-68-4 Lab Pro Inc.[1]

Molecular Formula C₂₅H₄₂O Lab Pro Inc.[1]

Molecular Weight 358.61 g/mol Lab Pro Inc.[1]

Physical State Solid Lab Pro Inc.[1]

Color White Lab Pro Inc.[1]

| Melting Point | 65°C | Lab Pro Inc.[1] |

Engineering Controls: The First Line of Defense
Personal protective equipment (PPE) is the final barrier between a researcher and a potential

hazard. Before any handling, engineering controls must be prioritized to minimize exposure.

Ventilation: All procedures involving Nonadecanophenone, especially the handling of its

solid form, should be conducted within a certified chemical fume hood or a powder

containment hood.[4] This prevents the inhalation of any fine particulates that may become

airborne.

Designated Area: Establish a designated area for handling Nonadecanophenone to prevent

cross-contamination of other laboratory surfaces.

Personal Protective Equipment (PPE) Protocol
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The selection of appropriate PPE is contingent on the specific procedure being performed. The

following protocol provides a step-by-step guide to ensure comprehensive protection. All PPE

should be used in accordance with the OSHA PPE standard (29 CFR 1910.132)[5].

Table 2: Recommended PPE for Handling Nonadecanophenone

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage &

Transport

(Closed

Container)

Safety glasses Not required Lab coat Not required

Weighing/Transf

erring Solid

Chemical safety

goggles
Nitrile gloves Lab coat

NIOSH-approved

N95 respirator[6]

Preparing

Solutions

Chemical safety

goggles and face

shield

Nitrile gloves Lab coat

Recommended if

not in a fume

hood

| Spill Cleanup | Chemical safety goggles and face shield | Heavy-duty nitrile or butyl rubber

gloves | Chemical-resistant apron or gown | NIOSH-approved respirator (N95 minimum)[6] |

Eye and Face Protection
Direct contact with chemical solids or solutions can cause serious eye irritation or damage.

Minimum Requirement: At a minimum, ANSI Z87.1-compliant chemical safety goggles must

be worn during any operation where Nonadecanophenone is handled.[6][7]

Splash Hazard: When preparing solutions or performing any task with a risk of splashing, a

full-face shield must be worn in addition to safety goggles.[6][8]

Skin and Body Protection
To prevent skin contact, which could lead to unknown irritation or absorption, appropriate

protective garments are essential.
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Gloves: Nitrile examination gloves are the recommended minimum for handling

Nonadecanophenone.[8] Always inspect gloves for tears or punctures before use and

practice proper removal techniques to avoid contaminating your skin.[4] For spill cleanup or

extended contact, more robust, chemical-resistant gloves may be necessary.

Lab Coat: A clean, buttoned lab coat must be worn at all times to protect street clothes and

skin from contamination.

Respiratory Protection
As a solid, the primary inhalation risk from Nonadecanophenone comes from fine powders or

aerosols.

Handling Powders: When weighing or transferring the solid material, a NIOSH-approved N95

filtering facepiece respirator is mandatory to prevent the inhalation of airborne particulates.[6]

All respirator use must be part of a comprehensive respiratory protection program that

adheres to OSHA standard 29 CFR 1910.134, including medical clearance, training, and fit-

testing.[5]

General Use: For other procedures within a fume hood, additional respiratory protection may

not be necessary if the engineering controls are functioning correctly.

Diagram 1: PPE Selection Workflow This diagram outlines the decision-making process for

selecting the appropriate level of PPE when handling Nonadecanophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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